Cas no 898759-89-2 (2-(3-Cyanobenzoyl)oxazole)

• Product Name: 2-(3-Cyanobenzoyl)oxazole
• CAS No: 898759-89-2
• MF: C₁₁H₆N₂O₂
• MW: 198.177542209625
• MDL: MFCD07699357
• CID: 1068216
• PubChem ID: 24723648
• Update Time: 2025-05-24

2-(3-Cyanobenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyanobenzoyl)oxazole
• 2-(3-Nitrobenzoyl)oxazole
• 3-(1,3-oxazole-2-carbonyl)benzonitrile
• 898759-89-2
• AKOS006287061
• DTXSID40642084
• MFCD07699357

• MDL： MFCD07699357
• Inchi： 1S/C11H6N2O2/c12-7-8-2-1-3-9(6-8)10(14)11-13-4-5-15-11/h1-6H
• InChI Key： BSLKKDUMCRMAIB-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 198.04300
• Monoisotopic Mass: 198.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.89000
• LogP: 1.77728

Additional information on 2-(3-Cyanobenzoyl)oxazole

Professional Introduction to 2-(3-Cyanobenzoyl)oxazole (CAS No. 898759-89-2)

2-(3-Cyanobenzoyl)oxazole, a compound with the CAS number 898759-89-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The oxazole ring, a five-membered aromatic ring containing oxygen, combined with the cyanobenzoyl moiety, provides a versatile platform for further functionalization and interaction with biological targets.

The compound's molecular structure, characterized by a benzoyl group attached to a cyano-substituted benzene ring, which is then linked to an oxazole ring, offers multiple sites for chemical modification. This structural flexibility makes it an attractive candidate for designing novel therapeutic agents. Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and interacting with specific protein targets.

In the realm of pharmaceutical innovation, 2-(3-cyanobenzoyl)oxazole has been explored for its potential in developing treatments for various diseases. The oxazole core is known for its stability and ability to engage in hydrogen bonding, which is crucial for binding to biological macromolecules. The cyanobenzoyl group introduces a polar moiety that can enhance solubility and bioavailability, making it an ideal candidate for oral administration.

Recent research has demonstrated the compound's efficacy in inhibiting certain enzymes associated with inflammatory responses. By targeting specific pathways, 2-(3-cyanobenzoyl)oxazole has shown promise in preclinical studies as a potential anti-inflammatory agent. The ability of this compound to modulate enzyme activity without significant side effects makes it a valuable addition to the pharmacopeia of future therapies.

The synthesis of 2-(3-cyanobenzoyl)oxazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of catalytic systems has further improved the efficiency of these synthetic routes, reducing waste and energy consumption.

One of the most intriguing aspects of 2-(3-cyanobenzoyl)oxazole is its potential in drug discovery through computational chemistry and molecular modeling. These techniques have enabled researchers to predict the binding interactions between the compound and target proteins with high accuracy. This has accelerated the process of identifying lead compounds and optimizing their properties for therapeutic use.

The compound's pharmacokinetic profile has also been extensively studied to ensure its suitability for clinical applications. Metabolism studies have revealed that 2-(3-cyanobenzoyl)oxazole is efficiently processed by the body, with minimal accumulation of toxic metabolites. This finding is crucial for assessing its safety and determining appropriate dosage regimens.

Future research directions include exploring the compound's potential in combination therapies, where it could be used alongside other drugs to enhance therapeutic outcomes. Additionally, investigating its effects on different disease models will provide further insights into its mechanisms of action and broaden its therapeutic applications.

The development of 2-(3-cyanobenzoyl)oxazole exemplifies the growing importance of interdisciplinary approaches in pharmaceutical research. By integrating knowledge from chemistry, biology, and computer science, researchers can design more effective and targeted therapies. This compound serves as a testament to the innovative spirit driving advancements in drug discovery and development.